Cas no 32451-85-7 (20(29)-Lupene-3,23-diol)

20(29)-Lupene-3,23-diol is a lupane-type triterpenoid characterized by its hydroxyl groups at the C-3 and C-23 positions, along with a double bond at C-20(29). This compound is of interest due to its structural similarity to bioactive triterpenes, which exhibit potential pharmacological properties, including anti-inflammatory and antioxidant activities. Its well-defined molecular framework makes it a valuable intermediate for synthetic modifications in medicinal chemistry research. The presence of multiple functional groups allows for selective derivatization, enabling the exploration of structure-activity relationships. High purity and stability under standard conditions further enhance its utility in laboratory applications.

20(29)-Lupene-3,23-diol structure

Product Name:20(29)-Lupene-3,23-diol

CAS No:32451-85-7

MF:C₃₀H₅₀O₂

MW:442.7168

CID:836972

PubChem ID:21672675

Update Time:2025-10-29

20(29)-Lupene-3,23-diol Chemical and Physical Properties

Names and Identifiers

- 20(29)-Lupene-3,23-diol
- Lup-20(29)-ene-3α,23-diol
- Lup-20(29)-ene-3beta,23-diol
- Lup-20(29)-Ene-3bate,23-Diol
- B0005-179070
- 8-(hydroxymethyl)-3a,5a,5b,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
- 163060-07-9
- (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-8-(hydroxymethyl)-3a,5a,5b,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
- Lup-20(29)-ene-3alpha,23-diol
- Lup-20(29)-ene-3,23-diol
- A875621
- 32451-85-7
- FS-9753
- (1R,3aR,5aR,5bR,7aR,8R,9R,11aR,11bR,13aR,13bR)-8-(hydroxymethyl)-3a,5a,5b,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
- AKOS032961637
- [ "" ]
- Inchi： InChI=1S/C30H50O2/c1-19(2)20-10-13-26(3)16-17-29(6)21(25(20)26)8-9-23-27(4)14-12-24(32)28(5,18-31)22(27)11-15-30(23,29)7/h20-25,31-32H,1,8-18H2,2-7H3/t20-,21+,22+,23+,24+,25+,26+,27-,28-,29+,30+/m0/s1
- InChI Key： RFCPTXGFYWKJJB-UHFFFAOYSA-N
- SMILES： CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)CO)O)C)C

Computed Properties

Exact Mass: 442.38100
Monoisotopic Mass: 442.381080833g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 2
Complexity: 790
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.2
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Boiling Point: 529.1±23.0 °C at 760 mmHg
Flash Point: 214.4±17.2 °C
PSA: 40.46000
LogP: 6.99720
Vapor Pressure: 0.0±3.2 mmHg at 25°C

20(29)-Lupene-3,23-diol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

20(29)-Lupene-3,23-diol Pricemore >>

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